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Compound of Interest

Compound Name: 1,3-Oxazinane

Cat. No.: B078680

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,3-Oxazinane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this compound.

I. Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Oxazinane is classified as a hazardous chemical, primarily noted as corrosive. It is crucial
to use appropriate personal protective equipment to prevent exposure.

Primary Hazards:
o Causes severe skin burns and eye damage[1].
» May be a flammable liquid[2].

Required Personal Protective Equipment:
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PPE Category

Item Specification

Hand Protection

Wear compatible chemical-
Chemical-resistant gloves resistant gloves to prevent skin

exposure[3].

Eye Protection

Wear appropriate protective

Safety goggles or face shield eyeglasses or chemical safety

goggles[3].

Skin and Body Protection

Wear a lab coat to protect from
Laboratory coat
splashes.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149
Respirator approved respirator if

ventilation is inadequate or for

spill response[3][4].

Il. Key Physicochemical and Safety Data

A summary of important quantitative data for 1,3-Oxazinane is provided below for quick

reference.
Property Value
Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [1]
Physical Form Liquid[2]
Flash Point 33.9°C[5]

Storage Temperature

2-8°C, sealed in a dry place[2][5]

lll. Standard Operating Procedure for Handling 1,3-

Oxazinane

Follow these step-by-step procedures for the safe handling of 1,3-Oxazinane.
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1. Preparation:

e Ensure that an eyewash station and safety shower are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood]6].
e Don all required personal protective equipment as specified in Section 1.

2. Handling:

e Avoid contact with skin, eyes, and clothing[6].

» Avoid inhalation of vapors or mists[6].

e Ground and bond containers when transferring to prevent static discharge.
o Keep the container tightly closed when not in use.

3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids[7].

o Keep containers tightly sealed and store at the recommended temperature of 2-8°C[2][5].

IV. Emergency Procedures

In the event of an exposure or spill, follow these immediate actions.
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Incident First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids apart. Seek

immediate medical attention[6].

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention[6][7].

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention[6].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention[6].

Spill Response:
o Evacuate the area and ensure adequate ventilation.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,
closed container for disposal[6].

o For large spills, contain the spill and prevent it from entering drains.

V. Disposal Plan

All waste containing 1,3-Oxazinane must be handled as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

o Disposal: Dispose of the waste through an approved waste disposal plant. Do not dispose of
it down the drain[3].

V1. Workflow for Safe Handling of 1,3-Oxazinane
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Cleanup & Storage

Decontaminate Work Area P»-| Store Properly

Preparation Handling ’

Don Required PPE | Work in Fume Hood Dispense Chemical - Use in Experiment Disposal

Collect Hazardous Waste P-| Dispose via Approved Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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